1-(2,4-dichlorobenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H18Cl2N2/c18-15-7-6-14(17(19)12-15)13-20-8-10-21(11-9-20)16-4-2-1-3-5-16/h1-7,12H,8-11,13H2
• InChI Key: LFLOOYMIFNSBQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C17H18Cl2N2
• Molecular Weight: 321.2 g/mol

Description

1-(2,4-dichlorobenzyl)-4-phenylpiperazine, commonly known as DCPP, is a chemical compound that is widely used in scientific research for its pharmacological properties. DCPP belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

DCPP is widely used in scientific research for its pharmacological properties. It has been found to exhibit a range of biochemical and physiological effects, making it a useful tool in various fields of research such as neuroscience, pharmacology, and toxicology. DCPP has been studied for its effects on serotonin receptors, dopamine receptors, and adrenergic receptors.

Mechanism of Action

The mechanism of action of DCPP is not fully understood. However, it is believed to act as a partial agonist at serotonin 5-HT1A receptors and as an antagonist at dopamine D2 receptors. DCPP has also been found to have affinity for adrenergic receptors.
Biochemical and Physiological Effects
DCPP has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to increased mood and motivation. DCPP has also been found to decrease the release of norepinephrine, which can lead to decreased anxiety and stress.

Advantages and Limitations for Lab Experiments

One advantage of using DCPP in lab experiments is its ability to selectively target specific receptors in the brain. This allows researchers to study the effects of DCPP on specific neurotransmitter systems. However, one limitation of using DCPP is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of DCPP. One area of research is the development of more selective DCPP analogs that can target specific receptors with greater specificity. Another area of research is the investigation of the long-term effects of DCPP on the brain and behavior. Additionally, DCPP may have potential therapeutic applications for the treatment of mood disorders and anxiety. Further research is needed to fully understand the potential of DCPP in these areas.
Conclusion
In conclusion, DCPP is a useful tool in scientific research for its pharmacological properties. It has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool in various fields of research. While there are limitations to its use, the future directions for the study of DCPP are promising and may lead to new insights into the brain and behavior.

Synthesis Methods

DCPP can be synthesized through a simple reaction between 1-(2,4-dichlorobenzyl)piperazine and benzyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified using column chromatography to obtain pure DCPP.